PROPYLENE GLYCOL

• CAS No.: 123120-98-9
• Product Name: PROPYLENE GLYCOL
• Molecular Formula: C3H8O2; C3H8O2; CH3CHOHCH2OH
• Molecular Weight: 76.09 g/mol
• IUPAC Name: propane-1,2-diol
• Standard InChI: InChI=1S/C3H8O2/c1-3(5)2-4/h3-5H,2H2,1H3
• Standard InChIKey: DNIAPMSPPWPWGF-UHFFFAOYSA-N
• Impurities: ... Impurities of propylene glycol include chlorides (1 ppm max), iron (1.0 ppm max), water (0.2 wt% max), and dipropylene glycol (<0.2%).
• SMILES: CC(CO)O
• Canonical SMILES: CC(CO)O
• Boiling Point: 370.8 °F at 760 mm Hg (NTP, 1992); 187.6 °C; 188.2 °C; 370.8°F
• Colorform: Colorless viscous liquid
• Density: 1.04 at 68 °F (USCG, 1999); 1.0361 g/cu cm at 20 °C; Relative density (water = 1): 1.04; 1.04
• Flash Point: 210 °F (NTP, 1992); 104 °C Pensky-Martens closed cup; 210 °F (99 °C) (Closed cup); 225 °F (Open cup); 101 °C c.c.; 210°F
• Melting Point: -76 °F (NTP, 1992); -60 °C; -60.0 °C; -60°C; -59 °C; -76°F
• Physical Description: Thick odorless colorless liquid. Mixes with water. (USCG, 1999); DryPowder, Liquid; Liquid; OtherSolid; OtherSolid, Liquid; WetSolid; WetSolid, Liquid; WetSolid, OtherSolid; Clear, colourless, hygroscopic, viscous liquid; Liquid; COLOURLESS ODOURLESS HYGROSCOPIC VISCOUS LIQUID.; Thick odorless colorless liquid.
• Description: Propylene glycol is a synthetic liquid substance that absorbs water. Propylene glycol is also used to make polyester compounds, and as a base for deicing solutions. Propylene glycol is used by the chemical, food, and pharmaceutical industries as an antifreeze when leakage might lead to contact with food. The Food and Drug Administration (FDA) has classified propylene glycol as an additive that is “generally recognized as safe” for use in food. It is used to absorb extra water and maintain moisture in certain medicines, cosmetics, or food products. It is a solvent for food colors and flavors, and in the paint and plastics industries. Propylene glycol is also used to create artificial smoke or fog used in fire-fighting training and in theatrical productions. Other names for propylene glycol are 1,2-dihydroxypropane, 1,2-propanediol, methyl glycol, and trimethyl glycol. Propylene glycol is clear, colorless, slightly syrupy liquid at room temperature. It may exist in air in the vapor form, although propylene glycol must be heated or briskly shaken to produce a vapor. Propylene glycol is practically odorless and tasteless.; Propylene Glycol is a propanediol that exists as a clear, colorless and hygroscopic liquid and consists of propane where the hydrogens at positions 1 and 2 are substituted by hydroxyl groups. Propylene glycol is used as an organic solvent and diluent in pharmaceuticals and many other industrial applications.; Propylene glycol, also known as 1, 2-propanediol or methyl glycol, belongs to the class of organic compounds known as 1, 2-diols. These are polyols containing an alcohol group at two adjacent positions. Propylene glycol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Propylene glycol has been found throughout most human tissues, and has also been detected in most biofluids, including saliva, urine, blood, and feces. Within the cell, propylene glycol is primarily located in the cytoplasm. Propylene glycol exists in all eukaryotes, ranging from yeast to humans. Propylene glycol can be converted into lactaldehyde; which is catalyzed by the enzyme aldose reductase. In humans, propylene glycol is involved in the pyruvate metabolism pathway. Propylene glycol is also involved in several metabolic disorders, some of which include pyruvate dehydrogenase complex deficiency, the primary hyperoxaluria II, PH2 pathway, the leigh syndrome pathway, and pyruvate decarboxylase E1 component deficiency (pdhe1 deficiency). Propylene glycol is a very slight, alcoholic, and odorless tasting compound that can be found in cereals and cereal products and mushrooms. This makes propylene glycol a potential biomarker for the consumption of these food products. Propylene glycol is a potentially toxic compound.
• Related CAS: 58858-91-6 (hydrochloride salt)
• Shelf Life: At cool temperatures, propylene glycol is stable in a well-closed container, but at high temperatures, in the open, it tends to oxidize, giving rise to products such as propionaldehyde, lactic acid, pyruvic acid, and acetic acid. Propylene glycol is chemically stable when mixed with ethanol (95%), glycerin, or water; aqueous solutions may be sterilized by autoclaving.
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992); 1000000 mg/L (at 20 °C); 13.14 M; Soluble in water, ethanol and acetone; 1000 mg/mL at 20 °C; Soluble in benzene; Miscible with acetone and chloroform; soluble in ether. Will dissolve many essential oils, but is immiscible with fixed oils.; In water, 1X10+6 mg/L at 20 °C /miscible/; Solubility in water: miscible
• Synonyms: 1,2 Propanediol; 1,2-Propanediol; Glycol, Propylene; Monohydrate, Propylene Glycol; Propan-1,2-Diol; Propylene Glycol; Propylene Glycol Monohydrate; Propylene Glycol Sodium Salt; Propylene Glycol, (+-)-Isomer; Propylene Glycol, (R)-Isomer; Propylene Glycol, (S)-Isome
• Vapor Density: 2.62 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 2.6; 2.62
• Vapor Pressure: 0.08 mm Hg at 68 °F ; 0.13 mm Hg at 77° F (NTP, 1992); 0.13 mmHg; 0.13 mm Hg at 25 °C /Extrapolated/; Vapor pressure, Pa at 20 °C: 10.6; 0.08 mmHg
• PubChem Compound: 1030
• Last Modified: Nov 11 2021